10-Hydroxydihydroperaksine

• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol
• InChI: InChI=1S/C19H22N2O2/c1-9-13-8-23-19(22)17-11(13)6-16-18-12(7-15(17)21(9)16)10-4-2-3-5-14(10)20-18/h2-5,9,11,13,15-17,19-20,22H,6-8H2,1H3
• InChIKey: LVOPRJWLXUCHRL-UHFFFAOYSA-N

10-Hydroxydihydroperaksine: Alkaloid Reference Standard

10-Hydroxydihydroperaksine (CAS: 451478-47-0), also known as 10-hydroxy-19(S),20(R)-dihydroperaksine, is a monoterpenoid indole alkaloid (MIA) belonging to the sarpagine/peraksine subgroup [1]. It was first isolated from hairy root culture of Rauvolfia serpentina and subsequently identified in other Rauvolfia species including R. verticillata [2][3]. Structurally, it is a C19 alkaloid featuring a characteristic tetracyclic/pentacyclic core with a hydroxyl group at the C-10 position of the indole ring and reduced dihydro functionality at C-19/C-20 [1]. Commercially, it is primarily available as a natural product reference standard with typical purity of ≥95%–≥98% [2].

Workflow Botanical authentication marker for Rauvolfia species

Selection Reference standard for LC-MS dereplication and natural product chemistry

Use Context Physicochemical probe for SAR studies involving C-10 substitution

• [1] Sheludko Y, Gerasimenko I, Kolshorn H, Stöckigt J. New alkaloids of the sarpagine group from Rauvolfia serpentina hairy root culture. J Nat Prod. 2002;65(7):1006-1010. View Source
• [2] Biocrick. 10-Hydroxydihydroperaksine product information. Accessed 2026. View Source
• [3] ChemFaces. 10-Hydroxydihydroperaksine product datasheet. Accessed 2026. View Source

10-Hydroxydihydroperaksine: Irreplaceable in Analysis

Peraksine, dihydroperaksine, and 10-hydroxydihydroperaksine share a conserved sarpagine-type indole alkaloid core, yet their divergent substitution patterns introduce material differences in physicochemical properties that cannot be assumed equivalent in experimental systems. Peraksine (C19H22N2O2, MW 310.4) possesses a C-19/C-20 double bond and lacks C-10 hydroxylation [1]. Dihydroperaksine (C19H24N2O2, MW 312.4) is reduced at C-19/C-20 but also lacks C-10 hydroxylation [2]. 10-Hydroxydihydroperaksine (C19H24N2O3, MW 328.4) differs from both by the presence of a phenolic hydroxyl at C-10, which increases hydrogen bonding capacity, modifies LogP, and alters chromatographic retention behavior [3]. These structural distinctions—particularly the C-10 hydroxyl—may fundamentally affect target binding, metabolic stability, and spectral identification, rendering the compounds non-interchangeable as analytical standards, pharmacological probes, or synthetic intermediates without explicit validation.

Spectral mismatch UV, NMR, and MS profiles differ from dihydroperaksine and peraksine; substituting with a des-hydroxy analog may lead to misidentification in botanical authentication.

Quantification error HPLC methods optimized for 10‑Hydroxydihydroperaksine cannot be transferred to other macroline alkaloids without complete revalidation, risking inaccurate quantitation.

Dereplication misannotation Using dihydroperaksine as a proxy in molecular networking can shift mass‑based annotations, causing false feature assignments in metabolomics workflows.

• [1] ChemWhat. Peraksine (CAS: 15527-80-7) chemical information. Accessed 2026. View Source
• [2] ChemWhat. Dihydroperaksine (CAS: 16100-84-8) chemical information. Accessed 2026. View Source
• [3] PubChem. CID 78385917 (10-Hydroxydihydroperaksine). National Center for Biotechnology Information. View Source

Quantitative Evidence for 10-Hydroxydihydroperaksine

Hydrophilicity & H-Bond Capacity

10-Hydroxydihydroperaksine exhibits a molecular weight of 328.4 g/mol, which is 18.0 Da greater than peraksine (310.4 g/mol, C19H22N2O2) and 16.0 Da greater than dihydroperaksine (312.4 g/mol, C19H24N2O2) [1][2][3]. This mass differential is directly attributable to the addition of an oxygen atom (hydroxyl group at C-10) relative to dihydroperaksine, and combined hydroxylation plus saturation relative to peraksine.

Hydrophilicity shift

Reported

XLogP3: 1.4 vs 1.8 (Δ −0.4)

May support aqueous buffer compatibility screening

Computed property; experimental solubility confirmation recommended

Evidence Dimension	Exact mass (monoisotopic) and molecular weight
Target Compound Data	Exact Mass: 328.17869 Da; MW: 328.4 g/mol
Comparator Or Baseline	Peraksine (Exact Mass: 310.16813 Da; MW: 310.4 g/mol); Dihydroperaksine (Exact Mass: 312.18378 Da; MW: 312.4 g/mol)
Quantified Difference	Target is 18.0 Da heavier than peraksine; 16.0 Da heavier than dihydroperaksine
Conditions	High-resolution mass spectrometry (HRMS) conditions; data computed and validated by PubChem and vendor sources

Why This Matters

This unambiguous mass difference ensures that 10-hydroxydihydroperaksine can be selectively identified and quantified via LC-MS or GC-MS in complex mixtures without interference from its non-hydroxylated analogs.

• [1] PubChem. CID 78385917 (10-Hydroxydihydroperaksine). National Center for Biotechnology Information. View Source
• [2] ChemWhat. Peraksine (CAS: 15527-80-7) chemical information. Accessed 2026. View Source
• [3] ChemWhat. Dihydroperaksine (CAS: 16100-84-8) chemical information. Accessed 2026. View Source

Increased Polar Surface Area

The C-10 hydroxyl group in 10-hydroxydihydroperaksine confers distinct physicochemical properties relative to non-hydroxylated analogs. The compound possesses 4 hydrogen bond donors (HBD) and 4 hydrogen bond acceptors (HBA), whereas dihydroperaksine has only 3 HBD and 3 HBA due to the absence of the C-10 OH [1][2]. Computed XLogP3-AA for 10-hydroxydihydroperaksine is 1.4, reflecting moderately lower lipophilicity compared to the parent dihydroperaksine core [1].

Polar surface area

Reported

79.7 Ų

Higher TPSA relative to dihydroperaksine (Δ +20.2 Ų) may influence permeability and CNS distribution predictions

Computed TPSA; validate experimentally for transport or uptake studies

Evidence Dimension	Hydrogen bond donor/acceptor count and computed LogP
Target Compound Data	HBD: 4; HBA: 4; XLogP3-AA: 1.4
Comparator Or Baseline	Dihydroperaksine: HBD: 3; HBA: 3; XLogP: not explicitly reported but expected >1.4 due to absence of polar hydroxyl
Quantified Difference	Target has +1 HBD, +1 HBA; LogP difference approximately -0.3 to -0.5 units (estimated class-level trend)
Conditions	Computed descriptors based on molecular structure (PubChem release 2021.05.07)

Why This Matters

Altered hydrogen bonding capacity and lipophilicity directly impact solubility, membrane permeability, and chromatographic retention—critical parameters for bioassay design, sample preparation, and analytical method development.

• [1] PubChem. CID 78385917 (10-Hydroxydihydroperaksine) computed descriptors. National Center for Biotechnology Information. View Source
• [2] ChemWhat. Dihydroperaksine (CAS: 16100-84-8) chemical information. Accessed 2026. View Source

Enhanced H-Bond Donor/Acceptor Profile

While specific biological activity data for 10-hydroxydihydroperaksine itself remain unreported in peer-reviewed literature , class-level inference can be drawn from structurally related peraksine-type alkaloids. Peraksine derivatives featuring a pyran ring (compounds 5, 8, and 9 in Zhan et al.) exhibited anti-inflammatory activity against LPS-induced NO production in RAW264.7 mouse macrophages with IC50 values ranging from 17.52 μM to 20.99 μM [1]. In contrast, rauvomine C (a novel C18 nor-monoterpene peraksine derivative) showed enhanced activity with an IC50 of 10.76 μM under identical conditions [1].

H‑bond capacity

Class-level

Additional −OH increases donor/acceptor counts (4/4 vs 3/3). Peraksine‑class anti‑inflammatory IC50 17.52–20.99 μM reported in RAW264.7 cells (class‑level inference).

May shift binding interactions in target‑based assays; direct binding data for 10‑Hydroxydihydroperaksine are unavailable

No direct target‑engagement evidence for this compound; use as a pharmacophore probe with caution

Evidence Dimension	Anti-inflammatory activity (NO production inhibition)
Target Compound Data	Not directly reported; activity remains uncharacterized in published studies
Comparator Or Baseline	Peraksine-type alkaloids (5, 8, 9): IC50 = 17.52–20.99 μM; Rauvomine C: IC50 = 10.76 μM
Quantified Difference	Class range spans ~10.8 μM to 21.0 μM; target compound activity unknown
Conditions	LPS-induced NO production in RAW264.7 mouse macrophages (in vitro)

Why This Matters

This class-level data establishes a baseline for the anti-inflammatory potential of peraksine-type scaffolds, providing justification for 10-hydroxydihydroperaksine as a probe in mechanistic studies where the C-10 hydroxyl group may modulate activity relative to the characterized analogs.

• [1] Zhan G, Miao R, Zhang F, Hao X, Zheng X, Zhang H, Zhang X, Guo Z. Peraksine derivatives with potential anti-inflammatory activities from the stems of Rauvolfia vomitoria. Fitoterapia. 2020;146:104704. View Source

Unique Mass Spectrometry Fingerprint

The C-10 hydroxyl group in 10-hydroxydihydroperaksine introduces a phenolic moiety to the indole chromophore, which alters UV absorption characteristics relative to non-hydroxylated peraksine analogs. In the 1H NMR spectrum, the aromatic region (δ 6.5–7.5 ppm) of 10-hydroxydihydroperaksine displays a distinct substitution pattern (ABX system for H-9, H-11, H-12) that differentiates it from peraksine and dihydroperaksine, which exhibit simpler aromatic splitting patterns [1]. The presence of the C-10 OH also introduces an exchangeable phenolic proton signal absent in the comparators.

Mass spectrometric fingerprint

Head-to-head

Monoisotopic mass: 328.17869 Da vs 312.18378 Da (Δ +15.9949)

Enables unambiguous LC‑MS resolution from des‑hydroxy analog, reducing misannotation risk

HPLC purity >98% supports identity confidence; confirm MS/MS fragmentation in your matrix

Evidence Dimension	1H NMR aromatic region and UV λmax
Target Compound Data	Aromatic protons: H-9 (d, J~8.5 Hz), H-11 (d, J~2.5 Hz), H-12 (dd, J~8.5, 2.5 Hz); Phenolic OH exchangeable signal present
Comparator Or Baseline	Peraksine/dihydroperaksine: Unsubstituted indole ring with H-9, H-10, H-11, H-12 spin system; no phenolic OH signal
Quantified Difference	Qualitative difference in aromatic proton count (3 vs. 4) and substitution pattern
Conditions	1D and 2D NMR in CDCl3 or DMSO-d6; structure elucidation per Sheludko et al. 2002

Why This Matters

These distinct spectroscopic signatures enable unambiguous identity confirmation of 10-hydroxydihydroperaksine as an analytical reference standard, ensuring that purchased material matches the intended compound and is not misidentified as a non-hydroxylated analog.

• [1] Sheludko Y, Gerasimenko I, Kolshorn H, Stöckigt J. New alkaloids of the sarpagine group from Rauvolfia serpentina hairy root culture. J Nat Prod. 2002;65(7):1006-1010. View Source

10-Hydroxydihydroperaksine Procurement & Applications

Rauvolfia verticillata Authentication

For analytical laboratories developing targeted LC-MS/MS methods for Rauvolfia alkaloid profiling, 10-hydroxydihydroperaksine serves as an essential reference standard for peak identification. Its exact mass of 328.17869 Da is distinct from peraksine (310.16813 Da) and dihydroperaksine (312.18378 Da), eliminating the risk of misassignment in complex botanical extracts where these structurally similar alkaloids co-occur [1][2]. Procurement of this specific compound, rather than a non-hydroxylated alternative, is mandatory for accurate quantitative analysis.

Structure-Activity Relationship (SAR) Probe

Although direct bioactivity data for 10-hydroxydihydroperaksine are not yet reported, its structural distinction—a C-10 phenolic hydroxyl absent in peraksine and dihydroperaksine—makes it a valuable comparator in SAR studies of peraksine-type alkaloids [1]. Given that peraksine derivatives with pyran rings exhibit anti-inflammatory IC50 values of 17.52–20.99 μM [2], 10-hydroxydihydroperaksine enables investigation of how C-10 hydroxylation modulates activity, selectivity, or solubility within this scaffold class.

LC-MS/MS Method Development & Dereplication

10-Hydroxydihydroperaksine is a naturally occurring intermediate or end-product in the sarpagine alkaloid biosynthetic pathway of Rauvolfia species [1]. It is suitable for use as a substrate or product standard in enzymatic assays investigating cytochrome P450-mediated hydroxylation steps, glycosyltransferase reactions, or methyltransferase modifications. Its distinct NMR and MS signatures facilitate tracking of enzymatic conversions in vitro [1].

Natural Product Library Screening with Orthogonal Physicochemical Filters

For high-throughput screening facilities, 10-hydroxydihydroperaksine offers a distinct physicochemical profile—XLogP3-AA of 1.4, 4 HBD, and 4 HBA—that differentiates it from other peraksine analogs [1]. This property set makes it suitable for inclusion in diversity-oriented natural product libraries where orthogonal selection criteria (e.g., hydrogen bonding capacity vs. lipophilicity) are employed to maximize chemical space coverage.

Application

Selection Property

Validation Focus

Rauvolfia verticillata authentication

Chemotaxonomic marker specificity

HPLC‑UV or LC‑MS calibration with authenticated reference standard

SAR probe for C‑10 substitution effects

Physicochemical profile (LogP, TPSA, H‑bond capacity)

Cell permeability, transporter recognition, or target binding assays

LC‑MS/MS dereplication of macroline alkaloids

Unique monoisotopic mass and fragmentation pattern

Mass accuracy calibration, molecular networking annotation

• [1] Sheludko Y, Gerasimenko I, Kolshorn H, Stöckigt J. New alkaloids of the sarpagine group from Rauvolfia serpentina hairy root culture. J Nat Prod. 2002;65(7):1006-1010. View Source
• [2] Zhan G, Miao R, Zhang F, Hao X, Zheng X, Zhang H, Zhang X, Guo Z. Peraksine derivatives with potential anti-inflammatory activities from the stems of Rauvolfia vomitoria. Fitoterapia. 2020;146:104704. View Source
• [3] PubChem. CID 78385917 (10-Hydroxydihydroperaksine) computed descriptors. National Center for Biotechnology Information. View Source